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Compound of Interest

Compound Name: 10-Bromodecanol

Cat. No.: B1266680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 10-
Bromodecanol, a valuable intermediate in organic synthesis. The document outlines its boiling
point and density, supported by detailed experimental protocols for their determination.

Core Physical Properties of 10-Bromodecanol

10-Bromodecanol is a clear, pale yellow liquid at room temperature.[1] Its key physical
characteristics are summarized in the table below.

Physical Property Value Conditions
Boiling Point 165-169 °C at 10 mmHg[1][2][3][4][5][6]
Density 1.19 g/mL at 25 °C[1][2][3][41[5]

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the boiling point and density of a liquid compound such as 10-Bromodecanol.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7] For accurate determination, especially for small sample volumes, the micro-reflux
method is commonly employed.[8]

Apparatus:

Heating block or oil bath

Small test tube

Thermometer

Capillary tube (sealed at one end)

Stirring bar (optional)

Procedure:

o A small sample (approximately 0.5 mL) of the liquid is placed into the test tube.[8]

e Acapillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.
e The apparatus is gently heated, and the liquid is observed.[9]

e As the temperature rises, a steady stream of bubbles will emerge from the open end of the
capillary tube.[8]

e Heating is then discontinued, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[8]

Determination of Density

Density is the mass per unit volume of a substance.[10] It is a fundamental physical property
that can be determined with high precision.

Apparatus:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-boiling-point-experiment
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Analytical balance

o Graduated cylinder or pycnometer (density bottle)

e Thermometer

Procedure:

An empty, clean, and dry graduated cylinder or pycnometer is weighed on an analytical
balance, and its mass is recorded.[11]

e Aknown volume of the liquid is carefully added to the graduated cylinder. The volume is read
from the bottom of the meniscus.[11]

e The graduated cylinder containing the liquid is reweighed, and the new mass is recorded.[11]

e The mass of the liquid is determined by subtracting the mass of the empty cylinder from the
mass of the filled cylinder.

e The density is then calculated by dividing the mass of the liquid by its volume.[10][11]

o The temperature at which the measurement is taken should be recorded, as density is
temperature-dependent.[10]

Workflow for Physical Property Determination

The logical flow for determining the physical properties of a liquid sample is outlined in the
diagram below.
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Workflow for Physical Property Determination of a Liquid Sample
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(e.g., 10-Bromodecanol)
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Caption: Logical workflow for determining the physical properties of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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